N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride

Specification

• CAS No.: 1803599-45-2
• Molecular Formula: C13H28Cl2N2
• Molecular Weight: 283.3 g/mol
• IUPAC Name: N-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl)propan-1-amine;dihydrochloride
• Standard InChI: InChI=1S/C13H26N2.2ClH/c1-2-8-14-11-12-6-5-10-15-9-4-3-7-13(12)15;;/h12-14H,2-11H2,1H3;2*1H
• Standard InChI Key: CQGWGYXKUOUXLF-UHFFFAOYSA-N
• SMILES: CCCNCC1CCCN2C1CCCC2.Cl.Cl
• Canonical SMILES: CCCNCC1CCCN2C1CCCC2.Cl.Cl

Introduction

Chemical Structure and Properties

N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride is characterized by its unique molecular architecture, featuring a quinolizine ring system linked to a propan-1-amine moiety. The dihydrochloride form indicates the presence of two chloride ions, which are often used to enhance solubility and stability in aqueous solutions, making it more suitable for various research applications.

Basic Chemical Information

The compound's fundamental chemical parameters are summarized in the following table:

Property	Value
CAS Number	1803599-45-2
Molecular Formula	C₁₃H₂₈Cl₂N₂
Molecular Weight	283.3 g/mol
IUPAC Name	N-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl)propan-1-amine;dihydrochloride
Standard InChI	InChI=1S/C13H26N2.2ClH/c1-2-8-14-11-12-6-5-10-15-9-4-3-7-13(12)15;;/h12-14H,2-11H2,1H3;2*1H
Standard InChIKey	CQGWGYXKUOUXLF-UHFFFAOYSA-N
SMILES	CCCNCC1CCCN2C1CCCC2.Cl.Cl
PubChem Compound	90489704

The molecular structure consists of an octahydroquinolizine scaffold (a bicyclic system containing a bridgehead nitrogen atom) with a propylamine group attached via a methylene bridge at the 1-position.

Physical and Chemical Properties

Physical Characteristics

N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride is typically supplied as a solid compound. Commercial preparations generally have a purity of 95-97%. As a dihydrochloride salt, it exhibits enhanced water solubility compared to its free base form, making it more suitable for various research applications.

Storage Condition	Recommended Duration
-4°C	1-2 weeks (short-term)
-20°C	1-2 years (long-term)

Proper storage is essential to prevent degradation and ensure the compound's stability for research purposes.

Applications in Scientific Research

N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride has several important applications in the field of scientific research:

Pharmaceutical Research

The compound serves as an important intermediate in pharmaceutical research and development. Its unique structure makes it valuable for:

• Drug discovery programs

• Structure-activity relationship studies

• Medicinal chemistry research

• Development of novel therapeutic agents

Organic Synthesis

In organic chemistry, this compound functions as a building block for synthesizing more complex molecules with potential biological activity. The quinolizine core presents opportunities for further derivatization and functionalization.

Industrial Applications

MolCore and other manufacturers specialize in producing this compound for use as an active pharmaceutical ingredient (API) intermediate in the pharmaceutical industry. Its high-purity preparations (typically ≥95%) make it suitable for critical research and development applications.

Supplier	Product Code/Number	Purity
Vulcanchem	VC3022007	Not specified
Ambeed	A1065131	95%
BioFount	LSH73773	Not specified
MolCore	MC2S1163	NLT 97%
Sigma-Aldrich/Enamine	ENA432537912	95%

Additional suppliers mentioned in the literature include Alinda Chemical Ltd., Angene Chemical, and EvitaChem. The availability from multiple commercial sources indicates the compound's significance in research settings.

Safety Aspect	Information
Hazard Statements	H303+H313+H333
Precautionary Statements	P264+P280+P305+P351+P338+P337+P313
Intended Use	For research use only; not for human or veterinary use

The compound should be handled with appropriate caution in laboratory settings.

Personal Protective Equipment

Laboratory personnel working with this compound should use:

• Protective eyewear

• Laboratory coats

• Appropriate gloves

• Face masks when necessary

• Proper ventilation equipment

Related Compounds and Structural Analogs

Understanding the relationship between N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride and structurally similar compounds provides context for its place in chemical research:

Structural Relatives

A closely related compound is [(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride (CAS: 23495-72-9), which features a similar quinolizine core but lacks the propyl group found in N-(Octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine dihydrochloride.

Another structural analog is N-[(1S,9AR)OCTAHYDRO-2H-QUINOLIZIN-1-YLMETHYL]-N-ISOPROPYLAMINE, which contains an isopropyl group instead of the propyl group.